Cas no 96335-42-1 (5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one)
5-Amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core, notable for its versatility in pharmaceutical and agrochemical applications. Its structural framework serves as a key intermediate in synthesizing biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling selective modifications for targeted drug design. This compound exhibits favorable solubility and stability under standard conditions, facilitating its use in organic synthesis. Its well-defined crystalline form ensures consistent purity, making it a reliable building block for research and industrial applications requiring precise molecular scaffolds.
96335-42-1 structure
Product Name:5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one
CAS No:96335-42-1
MF:C6H6N4O
MW:150.138040065765
MDL:MFCD16619827
CID:800218
PubChem ID:13396556
Update Time:2025-06-08
5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 5-amino- (9CI)
- Pyrazolo[1,5-a]pyrimidin-7(4H)-one,5-amino-
- 5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one
- 96335-42-1
- 5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
- C91553
- 5-amino-1H-pyrazolo[1,5-a]pyrimidin-7-one
- SCHEMBL16828091
- IZZLGZNKNYFYCW-UHFFFAOYSA-N
- 5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one
- SCHEMBL1524037
- 5-aminopyrazolo[1,5-a]pyrimidin-7-ol
- CS-0080946
- Z1255448513
- EN300-262586
- AKOS022634482
- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 5-amino-
- DB-278088
-
- MDL: MFCD16619827
- Inchi: 1S/C6H6N4O/c7-4-3-6(11)10-5(9-4)1-2-8-10/h1-3,8H,7H2
- InChI Key: RSNQDTNZMPRNEL-UHFFFAOYSA-N
- SMILES: O=C1C=C(N)N=C2C=CNN21
Computed Properties
- Exact Mass: 150.05416083g/mol
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 70.7Ų
5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM273175-100mg |
5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one |
96335-42-1 | 95+% | 100mg |
$341 | 2021-08-18 | |
| Chemenu | CM273175-250mg |
5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one |
96335-42-1 | 95+% | 250mg |
$390 | 2021-08-18 | |
| Chemenu | CM273175-1g |
5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one |
96335-42-1 | 95+% | 1g |
$782 | 2021-08-18 | |
| Chemenu | CM273175-1g |
5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one |
96335-42-1 | 95%+ | 1g |
$*** | 2023-05-04 | |
| Enamine | EN300-262586-1g |
5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one |
96335-42-1 | 95% | 1g |
$528.0 | 2023-09-14 | |
| Enamine | EN300-262586-5g |
5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one |
96335-42-1 | 95% | 5g |
$1530.0 | 2023-09-14 | |
| Enamine | EN300-262586-10g |
5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one |
96335-42-1 | 95% | 10g |
$2269.0 | 2023-09-14 | |
| Enamine | EN300-262586-0.05g |
5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one |
96335-42-1 | 95% | 0.05g |
$101.0 | 2024-06-18 | |
| Enamine | EN300-262586-0.1g |
5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one |
96335-42-1 | 95% | 0.1g |
$152.0 | 2024-06-18 | |
| Enamine | EN300-262586-0.25g |
5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one |
96335-42-1 | 95% | 0.25g |
$216.0 | 2024-06-18 |
5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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